1-[2-(2-nitrophenoxy)ethyl]pyrrolidine

• IUPAC Name: 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine
• InChI: InChI=1S/C12H16N2O3/c15-14(16)11-5-1-2-6-12(11)17-10-9-13-7-3-4-8-13/h1-2,5-6H,3-4,7-10H2
• InChI Key: NUXRMDMMIIYPHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• Solubility: 25.5 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[2-(2-nitrophenoxy)ethyl]pyrrolidine, also known as NPEP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. NPEP belongs to the class of pyrrolidine compounds and is synthesized through a specific method.

Mechanism of Action

1-[2-(2-nitrophenoxy)ethyl]pyrrolidine acts as a selective inhibitor of DAT, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting DAT, 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine increases the levels of dopamine in the synaptic cleft, leading to increased activation of dopamine receptors. This increased activation of dopamine receptors results in various physiological and biochemical effects.
Biochemical and Physiological Effects:
1-[2-(2-nitrophenoxy)ethyl]pyrrolidine has been shown to have various biochemical and physiological effects. One of the significant effects of 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine is the increase in dopamine levels in the brain, leading to increased activation of dopamine receptors. This increased activation of dopamine receptors results in various physiological effects such as increased locomotor activity, improved cognitive function, and enhanced reward processing.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine in lab experiments is its selectivity towards DAT. This selectivity allows researchers to study the role of dopamine in various physiological and biochemical processes. However, one of the limitations of using 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine is its potential toxicity. 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine has been shown to be toxic in high concentrations, and researchers need to take necessary precautions while handling 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine.

Future Directions

There are various future directions for the use of 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine in scientific research. One of the significant future directions is the potential application of 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine in the treatment of neurological disorders such as Parkinson's disease and ADHD. Further research is needed to understand the mechanism of action of 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine and its potential therapeutic effects. Additionally, 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine can also be used as a tool to study the role of dopamine in various physiological and biochemical processes. Further research is needed to explore the potential applications of 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine in various areas of scientific research.
Conclusion:
In conclusion, 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine acts as a selective inhibitor of DAT and has been shown to increase the levels of dopamine in the brain. This property of 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine has led to its potential application in the treatment of various neurological disorders such as Parkinson's disease, ADHD, and addiction. Further research is needed to explore the potential applications of 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine in various areas of scientific research.

Synthesis Methods

1-[2-(2-nitrophenoxy)ethyl]pyrrolidine is synthesized through a multi-step process that involves the reaction of 2-nitrophenol with epichlorohydrin to form 2-(2-nitrophenoxy)propanol. This intermediate product is then reacted with pyrrolidine in the presence of a catalyst to form 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine. The purity of 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine can be improved through various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-[2-(2-nitrophenoxy)ethyl]pyrrolidine has been studied extensively for its potential applications in various areas of scientific research. One of the significant areas where 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine has shown promising results is in the field of neuroscience. 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine acts as a selective inhibitor of the dopamine transporter (DAT) and has been shown to increase the levels of dopamine in the brain. This property of 1-[2-(2-nitrophenoxy)ethyl]pyrrolidine has led to its potential application in the treatment of various neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction.